Cas no 1445951-79-0 (tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo4,5-Cpyridine-5(4H)-carboxylate)

• Product Name: tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo4,5-Cpyridine-5(4H)-carboxylate
• CAS No: 1445951-79-0
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• MDL: MFCD25509365
• CID: 4605204
• Update Time: 2025-11-01

tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo4,5-Cpyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 1-Ethyl-6,7-Dihydro-1H-[1,2,3]Triazolo[4,5-C]Pyridine-5(4H)-Carboxylate
• Tert-Butyl 1-Ethyl-6,7-Dihydro-1H-[1,2,3]Triazolo[4,5-C]Pyridine-5(4H)-Carboxylate(WX141310)
• 5H-1,2,3-Triazolo[4,5-c]pyridine-5-carboxylic acid, 1-ethyl-1,4,6,7-tetrahydro-, 1,1-dimethylethyl ester
• tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo4,5-Cpyridine-5(4H)-carboxylate

• MDL： MFCD25509365
• Inchi： 1S/C12H20N4O2/c1-5-16-10-6-7-15(8-9(10)13-14-16)11(17)18-12(2,3)4/h5-8H2,1-4H3
• InChI Key： HKBXMGOMJLSNNS-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2N(CC)N=NC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo4,5-Cpyridine-5(4H)-carboxylate

tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate (CAS No. 1445951-79-0): A Comprehensive Overview

tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate (CAS No. 1445951-79-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

The chemical structure of tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate is characterized by a triazolopyridine core with a tert-butyl ester group and an ethyl substituent. The triazolopyridine scaffold is a privileged structure that has been extensively studied for its ability to modulate various biological targets. The tert-butyl ester group provides additional stability and solubility properties, making it an attractive candidate for drug development.

The synthesis of tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate typically involves a multi-step process. One common approach is the coupling of an appropriate alkyne with a nitrile derivative to form the triazolopyridine core via a [3+2] cycloaddition reaction. Subsequent functionalization steps can then introduce the tert-butyl ester and ethyl substituents. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance the overall yield and purity of the final product.

In terms of biological properties, tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate has shown promising activity in several areas. Studies have demonstrated its potential as a potent inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit selective inhibition of certain kinases, which are key regulators of cellular signaling processes. This property makes it a valuable tool for investigating the role of these enzymes in disease progression and for developing targeted therapies.

Furthermore, tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate has been evaluated for its pharmacological effects in preclinical models. Animal studies have shown that it can effectively reduce inflammation and oxidative stress in various tissues. These findings suggest that it may have potential applications in treating inflammatory diseases and conditions associated with oxidative damage.

Recent research developments have also explored the use of tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate as a lead compound for drug discovery. High-throughput screening (HTS) techniques have identified several derivatives with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have provided insights into the key structural features that contribute to its biological activity. These findings are crucial for optimizing the compound's properties and advancing it towards clinical development.

The pharmaceutical industry is increasingly interested in compounds like tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate due to their potential therapeutic value. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, tert-Butyl 1-Ethyl-6,7-dihydro-1H-1,2,3triazolo[4,5-c]pyridine-5(4H)-carboxylate (CAS No. 1445951-79-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical research.